3,4-difluoro-N-(3-methylbutan-2-yl)aniline

• Molecular Formula: C11H15F2N
• Molecular Weight: 199.24 g/mol
• IUPAC Name: 3,4-difluoro-N-(3-methylbutan-2-yl)aniline
• InChI: InChI=1S/C11H15F2N/c1-7(2)8(3)14-9-4-5-10(12)11(13)6-9/h4-8,14H,1-3H3
• InChI Key: PGOOYYZARIMWPT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)NC1=CC(=C(C=C1)F)F

Description

3,4-Difluoro-N-(3-methylbutan-2-yl)aniline is a fluorinated aniline derivative characterized by a 3-methylbutan-2-yl (isoamyl) substituent on the amine group and fluorine atoms at the 3- and 4-positions of the aromatic ring. Its molecular formula is C₁₁H₁₄F₂N, with a molecular weight of 209.23 g/mol. The compound is typically synthesized via nucleophilic substitution or reductive amination reactions involving 3,4-difluoroaniline precursors and isoamyl halides or ketones .

For example, fluorinated anilines are key intermediates in quinolone antibiotics like norfloxacin and prulifloxacin . The isoamyl group may improve lipophilicity, affecting solubility and bioavailability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4-difluoro-N-(3-methylbutan-2-yl)aniline typically involves the reaction of 3,4-difluoroaniline with 3-methyl-2-butanone under specific conditions . The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity .

Industrial Production Methods

In industrial settings, the production of 3,4-difluoro-N-(3-methylbutan-2-yl)aniline may involve large-scale chemical reactors and continuous flow processes to optimize efficiency and cost-effectiveness . The use of advanced purification techniques such as distillation and crystallization ensures the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

3,4-Difluoro-N-(3-methylbutan-2-yl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The fluorine atoms on the benzene ring can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are typically used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines .

Scientific Research Applications

3,4-Difluoro-N-(3-methylbutan-2-yl)aniline has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,4-difluoro-N-(3-methylbutan-2-yl)aniline involves its interaction with specific molecular targets and pathways. The presence of fluorine atoms enhances its reactivity and ability to form stable complexes with various biomolecules . This makes it a valuable compound for studying enzyme inhibition, receptor binding, and other biochemical processes .

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Molecular Formula	Substituent (N-position)	Fluorine Positions	Molecular Weight (g/mol)	Purity (%)	Key Applications/Reactivity	Reference
3,4-Difluoro-N-(3-methylbutan-2-yl)aniline	C₁₁H₁₄F₂N	3-Methylbutan-2-yl	3,4	209.23	95–97	Pharmaceutical intermediates
3,4-Difluoro-N-(2-fluorobenzyl)aniline	C₁₃H₁₀F₃N	2-Fluorobenzyl	3,4	249.22	97	Agrochemical synthesis
2,4-Difluoro-N-(propan-2-yl)aniline	C₉H₁₁F₂N	Propan-2-yl (isopropyl)	2,4	171.19	97	Ligand in coordination chemistry
3,4-Difluoro-N-(4-methoxybenzyl)aniline	C₁₄H₁₃F₂NO	4-Methoxybenzyl	3,4	261.26	95	Fluorescent materials research
3,4-Difluoro-N-methyl-N-(2-(phenylselanyl)phenyl)aniline	C₁₉H₁₆F₂NSe	Methyl + phenylselanyl	3,4	384.29	58	Selenium-mediated catalysis

Physicochemical Properties

• Lipophilicity : The isoamyl group in the target compound increases logP (~2.8) compared to isopropyl (logP ~2.1) or fluorobenzyl (logP ~2.5–3.0) derivatives, enhancing membrane permeability .
• Thermal Stability : Fluorobenzyl derivatives exhibit higher thermal stability (decomposition >200°C) due to aromatic rigidity, whereas alkyl-substituted analogues (e.g., isoamyl) decompose at ~150–170°C .

Research Findings and Challenges

• Regioselectivity : Fluorine position significantly impacts bioactivity. For example, 3,4-difluoro substitution in the target compound improves antibacterial activity compared to 2,4-difluoro isomers .
• Synthetic Challenges : Steric hindrance from the isoamyl group complicates purification, often requiring silica gel chromatography or recrystallization .
• Toxicity: Fluorobenzyl derivatives may exhibit higher hepatotoxicity due to metabolic generation of fluorophenols, whereas alkyl-substituted analogues show fewer off-target effects .

Biological Activity

3,4-Difluoro-N-(3-methylbutan-2-yl)aniline is a fluorinated aniline derivative that has garnered interest in biological research due to its unique structural characteristics and potential pharmacological applications. This article explores the biological activity of this compound, focusing on its mechanisms of action, interactions with biological targets, and relevant case studies.

Chemical Structure and Properties

The compound features two fluorine atoms at the 3 and 4 positions of the benzene ring, along with a branched alkyl group (3-methylbutan-2-yl) attached to the nitrogen atom. This configuration enhances its electronic properties and influences its biological activity.

Feature	Description
Fluorine Substitution	Enhances binding affinity and selectivity for biological targets
Alkyl Group	Provides steric hindrance, influencing reactivity and stability
Unique Characteristics	Potential for improved pharmacokinetic properties due to fluorination

The biological activity of 3,4-difluoro-N-(3-methylbutan-2-yl)aniline is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The presence of fluorine atoms allows the compound to form strong hydrogen bonds and van der Waals interactions, which enhance its binding affinity.

• Enzyme Interaction : The compound can inhibit or activate enzymes by binding to their active sites or allosteric sites. This modulation can influence metabolic pathways significantly.
• Receptor Modulation : It acts as an agonist or antagonist at specific receptors, affecting signal transduction pathways crucial for cellular responses.

Biological Activity Studies

Research has demonstrated that fluorinated compounds like 3,4-difluoro-N-(3-methylbutan-2-yl)aniline often exhibit enhanced biological activities compared to their non-fluorinated counterparts. The following findings summarize key studies:

Case Study: Microtubule Stabilization

A study investigated the microtubule-stabilizing properties of various compounds, including derivatives of fluorinated anilines. The results indicated that 3,4-difluoro-N-(3-methylbutan-2-yl)aniline exhibited significant stabilization effects on microtubules in cell-based assays.

• Testing Methodology : Compounds were screened using QBI293 cell lines to measure changes in acetylated α-tubulin levels.
• Results Summary :
  • Concentration-dependent increases in acetylated α-tubulin were observed.
  • The compound showed enhanced activity compared to non-fluorinated analogs.

Table 1: Microtubule-Stabilizing Activity

Compound	Concentration (μM)	Acetylated α-Tubulin Fold Change
Control	-	1.0
Compound A	1	1.5
Compound A	10	2.0
3,4-Difluoro-N-(3-methylbutan-2-yl)aniline	1	1.8
3,4-Difluoro-N-(3-methylbutan-2-yl)aniline	10	2.5

Pharmacological Implications

The dual fluorination in the structure of 3,4-difluoro-N-(3-methylbutan-2-yl)aniline not only enhances its binding properties but also contributes to improved metabolic stability and bioavailability. These characteristics make it a promising candidate for drug development.

Potential Applications

• Drug Development : Investigated as a pharmaceutical intermediate with potential therapeutic applications.
• Research Tool : Used in studies exploring the effects of fluorine substitution on aniline derivatives' biological activities.